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Compound of Interest

Compound Name: H-Tyr(Bzl)-OH

Cat. No.: B554735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of stock solutions of O-Benzyl-L-

tyrosine (H-Tyr(Bzl)-OH), a crucial derivative of the amino acid L-tyrosine. This compound is

frequently utilized as a building block in peptide synthesis and in the development of various

pharmaceuticals.[1][2] Proper preparation and storage of stock solutions are critical for

ensuring experimental reproducibility and accuracy.

Chemical and Physical Properties
A summary of the key properties of H-Tyr(Bzl)-OH is presented below. This data is essential for

accurate calculations and safe handling during the preparation of stock solutions.
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Property Value References

Synonyms

O-Benzyl-L-tyrosine, L-

Tyr(Bzl)-OH, 4-Benzyloxy-L-

phenylalanine

[2][3][4]

Molecular Formula C₁₆H₁₇NO₃ [3][4][5]

Molecular Weight 271.31 g/mol [1][3][4]

CAS Number 16652-64-5 [1][3][5]

Appearance
White to off-white crystalline

powder
[1][2][3]

Melting Point ~259 °C (decomposes) [3][4][6]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

[3][6]

Storage Temperature
Room Temperature, sealed in

a dry, dark place.
[3][6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of H-Tyr(Bzl)-OH in

Dimethyl Sulfoxide (DMSO). This is a common solvent and concentration for in vitro assays.

I. Materials and Equipment
H-Tyr(Bzl)-OH powder (CAS: 16652-64-5)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula
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Weighing paper or boat

Appropriate volumetric flask (e.g., 10 mL)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves.[7]

II. Safety Precautions
H-Tyr(Bzl)-OH is classified as an irritant.[3][6] Avoid inhalation of dust and contact with skin

and eyes.[7]

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times.[7]

Consult the Safety Data Sheet (SDS) for H-Tyr(Bzl)-OH before starting any work.[7][8]

III. Calculation of Mass
To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

Example Calculation for a 10 mM (0.010 mol/L) solution in 10 mL (0.010 L):

Mass = 0.010 mol/L * 271.31 g/mol * 0.010 L

Mass = 0.02713 g or 27.13 mg

IV. Step-by-Step Procedure
Preparation: Put on all required personal protective equipment. Ensure the analytical

balance is calibrated and level.
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Weighing: Place a clean, dry weighing boat on the analytical balance and tare it. Carefully

weigh out 27.13 mg of H-Tyr(Bzl)-OH powder using a spatula.

Transfer: Quantitatively transfer the weighed powder into a 10 mL volumetric flask.

Dissolution: Add approximately 7-8 mL of anhydrous DMSO to the volumetric flask.

Mixing: Cap the flask and vortex the mixture until the H-Tyr(Bzl)-OH powder is completely

dissolved. Gentle warming in a water bath may be used to aid dissolution if necessary, but

avoid high temperatures.

Final Volume Adjustment: Once the solid is fully dissolved, carefully add DMSO to the

volumetric flask until the bottom of the meniscus reaches the 10 mL calibration mark.

Homogenization: Cap the flask securely and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution into clearly labeled, airtight, and light-protected (amber)

vials. For long-term storage, it is recommended to aliquot the solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the stock solution preparation protocol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b554735?utm_src=pdf-body
https://www.benchchem.com/product/b554735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Execution

Storage

Safety Check (PPE)

Calculate Required Mass
(e.g., 27.13 mg for 10 mM in 10 mL)

Weigh H-Tyr(Bzl)-OH

Transfer to Volumetric Flask

Add Solvent (DMSO)

Vortex to Dissolve

Adjust to Final Volume

Homogenize Solution

Aliquot into Vials

Label Vials Clearly

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for H-Tyr(Bzl)-OH Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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